Cas no 917246-32-3 (Benzenamine, 2-[3-(1,1-dimethylethyl)phenoxy]-)

• Product Name: Benzenamine, 2-[3-(1,1-dimethylethyl)phenoxy]-
• CAS No: 917246-32-3
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• MDL: MFCD08687170
• CID: 4317749
• PubChem ID: 26189115
• Update Time: 2025-08-04

Benzenamine, 2-[3-(1,1-dimethylethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[3-(1,1-dimethylethyl)phenoxy]-
• 2-[3-(TERT-BUTYL)PHENOXY]ANILINE
• AKOS009371907
• 917246-32-3
• 2-(3-tert-butylphenoxy)benzenamine
• SB80983
• 2-(3-tert-butylphenoxy)aniline
• 2-(3-(tert-Butyl)phenoxy)aniline

• MDL： MFCD08687170
• Inchi： 1S/C16H19NO/c1-16(2,3)12-7-6-8-13(11-12)18-15-10-5-4-9-14(15)17/h4-11H,17H2,1-3H3
• InChI Key： HRVBIEDGMMFZHG-UHFFFAOYSA-N
• SMILES： CC(C1C=CC=C(OC2C(N)=CC=CC=2)C=1)(C)C

Computed Properties

• Exact Mass: 241.146664230Da
• Monoisotopic Mass: 241.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.3Ų

Additional information on Benzenamine, 2-[3-(1,1-dimethylethyl)phenoxy]-

Benzenamine, 2-[3-(1,1-Dimethylethyl)Phenoxy]: A Comprehensive Overview

Benzenamine, 2-[3-(1,1-Dimethylethyl)Phenoxy], also known by its CAS number 917246-32-3, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of aromatic amines and has been extensively studied for its unique properties and potential applications. Recent advancements in synthetic methodologies and computational modeling have shed new light on its structure-function relationships, making it a focal point in both academic and industrial research.

The molecular structure of Benzenamine, 2-[3-(1,1-Dimethylethyl)Phenoxy] is characterized by a benzene ring substituted with an amino group at position 2 and a phenoxy group at position 3. The phenoxy group itself is further substituted with a tert-butyl group (1,1-dimethylethyl), which introduces steric hindrance and electronic effects that influence the compound's reactivity and stability. This structural complexity has been leveraged in various applications, including drug discovery and polymer synthesis.

Recent studies have explored the synthesis of Benzenamine derivatives using novel catalytic systems. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently construct the phenoxy-substituted benzene ring. These methods not only enhance the yield but also improve the purity of the final product, making them highly suitable for large-scale production. Furthermore, computational chemistry tools such as density functional theory (DFT) have been utilized to predict the electronic properties of Benzenamine derivatives, providing insights into their potential as semiconducting materials.

In terms of applications, Benzenamine, 2-[3-(1,1-Dimethylethyl)Phenoxy] has shown promise in the pharmaceutical industry. Its ability to act as a precursor for bioactive molecules has been highlighted in several recent publications. For example, researchers have demonstrated that this compound can be converted into potent inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's. The steric bulk introduced by the tert-butyl group plays a crucial role in optimizing the pharmacokinetic properties of these inhibitors.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its aromaticity and electron-donating groups make it an ideal candidate for use in organic electronics. Recent work has focused on incorporating Benzenamine derivatives into polymer frameworks to enhance their electrical conductivity. These materials hold potential for use in flexible electronics and energy storage devices.

The environmental impact of synthesizing Benzenamine derivatives has also come under scrutiny in recent years. Researchers have developed greener synthesis routes that minimize the use of hazardous solvents and reduce waste generation. For instance, microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining high yields. Such sustainable practices align with global efforts to promote eco-friendly chemical manufacturing.

In conclusion, Benzenamine, 2-[3-(1,1-Dimethylethyl)Phenoxy] is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, from drug discovery to materials development. As advancements in synthetic chemistry and computational modeling progress, we can expect even more exciting breakthroughs involving this intriguing molecule.